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Compound of Interest

Compound Name: Amilon

Cat. No.: B12751582 Get Quote

Disclaimer: The information available in the public domain regarding a substance referred to as

"Amilon" primarily points to a cosmetic ingredient, not a pharmaceutical compound. This guide

is based on the available data for this cosmetic ingredient and does not pertain to any known

therapeutic drug. The detailed manufacturing processes for commercial products are often

proprietary and not fully disclosed in public literature.

Introduction to Amilon (Cosmetic Grade)
Amilon is a functional cosmetic powder produced by the IKEDA Corporation.[1][2] It is

composed of spherical silica particles coated with Lauroyl Lysine.[1][2][3] This material is

designed to offer a smoother texture in cosmetic formulations and to circumvent certain

drawbacks associated with nylon powders, such as the absorption of preservatives like

parabens.[1][2][3]

Key Characteristics:

Composition: Silica and Lauroyl Lysine[1][2]

Appearance: White powder[2]

Particle Size: Average of 10 μm (ranging from 2-15 μm)[2]

Amino Acid Content: 4.5 - 5.0%[2]
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Core Components and Their Synthesis
The manufacturing of Amilon involves the synthesis and subsequent combination of its two

primary components: spherical silica and lauroyl lysine.

Spherical silica is a well-established material in various industries, including cosmetics. The

synthesis of monodisperse spherical silica particles is most famously achieved through the

Stöber process.

Experimental Protocol: Stöber Process for Spherical Silica Synthesis

This protocol describes a general method for synthesizing spherical silica particles. The final

particle size is dependent on factors such as reactant concentrations, temperature, and

catalyst.

Materials:

Tetraethyl orthosilicate (TEOS)

Ethanol (absolute)

Ammonium hydroxide solution (28-30%)

Deionized water

Procedure:

A solution of ethanol, deionized water, and ammonium hydroxide is prepared in a reaction

vessel.

The solution is stirred at a constant temperature.

Tetraethyl orthosilicate (TEOS) is added to the stirred solution.

The hydrolysis and condensation of TEOS are initiated by the ammonia catalyst, leading to

the formation of silica (SiO₂) particles.
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The reaction is allowed to proceed for several hours until the desired particle size is

achieved.

The resulting silica particles are then collected by centrifugation or filtration, washed with

ethanol and water to remove unreacted reagents, and dried.

Logical Workflow for Silica Synthesis
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Caption: General workflow for spherical silica synthesis via the Stöber process.

Lauroyl lysine is an amino acid derivative formed by the acylation of lysine with lauric acid. This

process creates an amide bond between the fatty acid and the amino group of lysine.

Experimental Protocol: Synthesis of Lauroyl Lysine

This is a generalized procedure for the N-acylation of an amino acid.

Materials:

L-Lysine

Lauroyl chloride

A suitable solvent (e.g., a mixture of water and an organic solvent like dioxane)

A base (e.g., sodium hydroxide) to maintain pH

Procedure:

L-Lysine is dissolved in an aqueous basic solution.

The solution is cooled in an ice bath.

Lauroyl chloride, dissolved in an organic solvent, is added dropwise to the lysine solution

with vigorous stirring.

The pH of the reaction mixture is maintained in the alkaline range by the concurrent addition

of a base solution.

After the addition is complete, the mixture is stirred for several hours at room temperature.

The product, lauroyl lysine, is then precipitated by acidifying the solution.

The precipitate is filtered, washed with water, and dried to yield the final product.
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Signaling Pathway for Lauroyl Lysine Synthesis

Lysine

N-acylation

Lauroyl Chloride Aqueous Base

Acidification &
Precipitation

Filtration &
Drying

Lauroyl Lysine

Click to download full resolution via product page

Caption: Synthesis pathway for Lauroyl Lysine from Lysine and Lauroyl Chloride.

Manufacturing Process of Amilon
The final manufacturing step for Amilon involves coating the synthesized spherical silica

particles with lauroyl lysine. While the precise industrial method is proprietary, a common

approach for coating particles is through a wet chemical process.

Hypothesized Manufacturing Workflow

Dispersion: The spherical silica particles are dispersed in a suitable solvent system.
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Coating: A solution containing lauroyl lysine is introduced into the silica dispersion under

controlled conditions of temperature and pH. The coating process may be facilitated by

surface modification of the silica to enhance adhesion.

Maturation: The mixture is aged for a specific period to ensure uniform coating and strong

bonding between the silica surface and the lauroyl lysine.

Isolation and Purification: The coated particles are separated from the reaction medium via

filtration or centrifugation.

Washing: The isolated particles are washed to remove any unreacted lauroyl lysine and

other residual chemicals.

Drying: The final product, Amilon, is dried under controlled conditions to achieve the desired

moisture content.

Overall Manufacturing Workflow for Amilon
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Caption: A hypothesized high-level manufacturing workflow for Amilon.

Quantitative Data
The following table summarizes the available quantitative data for the cosmetic ingredient

Amilon, based on product datasheets.[2]
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Parameter Value

Average Particle Size 10 μm

Particle Size Range 2 - 15 μm

Amino Acid Content 4.5 - 5.0 %

Note: Detailed quantitative data regarding reaction yields, purity of intermediates, and optimal

reaction conditions for the industrial manufacturing of Amilon are not publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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